Cas no 1620390-43-3 (3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride)

• Product Name: 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride
• CAS No: 1620390-43-3
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.68
• CID: 2085323
• PubChem ID: 91811704
• Update Time: 2024-11-06

3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)-Benzoic Acid Hydrochloride
• 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride
• CID 91811704
• 3-(5-amino-3-methylpyrazol-1-yl)benzoic acid;hydrochloride
• AKOS026677473
• 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)-BenzoicAcidHydrochloride
• 1620390-43-3
• F1905-6543
• 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid hydrochloride

• Inchi： 1S/C11H11N3O2.ClH/c1-7-5-10(12)14(13-7)9-4-2-3-8(6-9)11(15)16;/h2-6H,12H2,1H3,(H,15,16);1H
• InChI Key： GPOBSOIBSSNGLN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CC(=C1)N1C(=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 253.0618043g/mol
• Monoisotopic Mass: 253.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1